Cas no 83133-21-5 (1-Cyclopropyl-4-methyl-1,3-cyclohexanediol)

1-Cyclopropyl-4-methyl-1,3-cyclohexanediol structure
83133-21-5 structure
Product Name:1-Cyclopropyl-4-methyl-1,3-cyclohexanediol
CAS No:83133-21-5
MF:C10H18O2
MW:170.248723506927
CID:6644155
PubChem ID:73815131
Update Time:2024-03-02

1-Cyclopropyl-4-methyl-1,3-cyclohexanediol Chemical and Physical Properties

Names and Identifiers

    • DTXSID101179053
    • 83133-21-5
    • 1,3-Cyclohexanediol, 1-cyclopropyl-4-methyl-, [1S-(1alpha,3alpha,4alpha)]-
    • [1S-(1alpha,3alpha,4alpha)]-1-Cyclopropyl-4-methyl-1,3-cyclohexsanediol
    • 1-Cyclopropyl-4-methyl-1,3-cyclohexanediol
    • CHEBI:180225
    • 1-Cyclopropyl-4-methyl-1,3-cyclohexanediol, 9CI
    • 1-cyclopropyl-4-methylcyclohexane-1,3-diol
    • Inchi: 1S/C10H18O2/c1-7-4-5-10(12,6-9(7)11)8-2-3-8/h7-9,11-12H,2-6H2,1H3/t7-,9+,10+/m1/s1
    • InChI Key: NTSNDVXMQVLQPO-JEZHCXPESA-N
    • SMILES: O[C@]1(CC[C@@H](C)[C@H](C1)O)C1CC1

Computed Properties

  • Exact Mass: 170.130679813g/mol
  • Monoisotopic Mass: 170.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 40.5Ų

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